(E)-1-(3-((4-chlorophenyl)sulfonyl)azetidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-[3-(4-chlorophenyl)sulfonylazetidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C16H14ClNO4S/c17-12-3-6-14(7-4-12)23(20,21)15-10-18(11-15)16(19)8-5-13-2-1-9-22-13/h1-9,15H,10-11H2/b8-5+
• InChI Key: JKDHDFPPSOIVAW-VMPITWQZSA-N
• Canonical SMILES: C1C(CN1C(=O)C=CC2=CC=CO2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Isomeric SMILES: C1C(CN1C(=O)/C=C/C2=CC=CO2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H14ClNO4S
• Molecular Weight: 351.8 g/mol

Description

(E)-1-(3-((4-chlorophenyl)sulfonyl)azetidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods, and its mechanism of action has been studied extensively. In

Scientific Research Applications

Antimicrobial Activities

Research on azetidine-based compounds, including those related to "(E)-1-(3-((4-chlorophenyl)sulfonyl)azetidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one," has demonstrated promising antimicrobial properties. Shah et al. (2014) synthesized a new series of azetidin-2-one-based phenyl sulfonyl pyrazoline derivatives, showcasing their antibacterial and antifungal activities through broth dilution methods. These compounds were characterized using IR, 1H NMR, and Spectroscopic data (Shah et al., 2014). Similarly, Prajapati and Thakur (2014) focused on synthesizing novel azetidinones, evaluating their antimicrobial effectiveness and confirming their structures via analytical and spectral data (Prajapati & Thakur, 2014).

Antioxidant Activities

The catalytic synthesis of novel chalcone derivatives, structurally related to the compound of interest, has been studied by Prabakaran et al. (2021) for their antioxidant properties. These derivatives were synthesized using a reaction involving TiO2-ZnS in ethanol under reflux conditions, and their in vitro-antioxidant activity was evaluated against DPPH, showing potential as antioxidants (Prabakaran et al., 2021).

Synthesis and Characterization

The synthesis and characterization of azetidine and furan-based derivatives have been a subject of interest due to their potential in various fields, including pharmaceuticals. Yin et al. (2008) developed a method for synthesizing 3-methylthio-substituted furans and related derivatives, providing a foundation for the development of compounds with similar structures (Yin et al., 2008).

Antiviral and Anti-inflammatory Properties

Studies have also explored the antiviral and anti-inflammatory potential of sulfonamide and furan derivatives. For instance, Chen et al. (2010) synthesized 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives and evaluated their anti-tobacco mosaic virus activity (Chen et al., 2010). Furthermore, Selvam et al. (2012) synthesized thiazolopyrimidine derivatives, reporting on their antinociceptive and anti-inflammatory properties, showcasing the diverse therapeutic potential of these compounds (Selvam et al., 2012).